2-(2-Chloro-5-methoxy-phenyl)-propionaldehyde
Cat. No. B8341931
M. Wt: 198.64 g/mol
InChI Key: PGIFPQALRHQWRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08138189B2
Procedure details
2-Chloro-5-methoxy-benzeneacetic acid methyl ester (850 mg) was dissolved in toluene (40 mL) and cooled to −78° C. Diisobutylaluminium hydride (20% in toluene, 3.69 mL) was added over a period of 15 minutes. Stirring was continued for 45 minutes at −78° C. Methanol (2 mL) was added followed by 1M potassium sodium tartrate solution (10 mL). The cooling bath was removed and the mixture was allowed to warm to r.t. The mixture was diluted with water and extracted with ethyl acetate. The organic layer was washed with brine, dried over Na2SO4 and evaporated. The title compound was obtained as a light yellow oil (710mg, 96%) and was used without further purification. 1H-NMR (δ, CDCl3): 9.72 (s, 1H), 7.34 (d, 1H), 6.79 (dd, 1H), 6.66 (d, 1H), 4.10 (q, 1H), 3.79 (s, 3H), 1.43 (d, 3H).
Quantity
850 mg
Type
reactant
Reaction Step One
Name
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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CO[C:3](=[O:14])[CH2:4][C:5]1[CH:10]=[C:9]([O:11][CH3:12])[CH:8]=[CH:7][C:6]=1[Cl:13].[H-].[CH2:16]([Al+]CC(C)C)C(C)C.CO.C(C(C(C([O-])=O)O)O)([O-])=O.[Na+].[K+]>C1(C)C=CC=CC=1>[Cl:13][C:6]1[CH:7]=[CH:8][C:9]([O:11][CH3:12])=[CH:10][C:5]=1[CH:4]([CH3:16])[CH:3]=[O:14] |f:1.2,4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
|
850 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC(CC1=C(C=CC(=C1)OC)Cl)=O
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Name
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|
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Quantity
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40 mL
|
|
Type
|
solvent
|
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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|
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Quantity
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3.69 mL
|
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Type
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reactant
|
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Smiles
|
[H-].C(C(C)C)[Al+]CC(C)C
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Step Three
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Name
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Quantity
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2 mL
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Type
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reactant
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Smiles
|
CO
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Step Four
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Name
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|
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Quantity
|
10 mL
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Type
|
reactant
|
|
Smiles
|
C(=O)([O-])C(O)C(O)C(=O)[O-].[Na+].[K+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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Stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
The cooling bath was removed
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TEMPERATURE
|
Type
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TEMPERATURE
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Details
|
to warm to r.t
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ADDITION
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Type
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ADDITION
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|
Details
|
The mixture was diluted with water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
|
The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated
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Outcomes
Product
Details
Reaction Time |
45 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=C(C=C(C=C1)OC)C(C=O)C
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|
Name
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|
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Type
|
product
|
|
Smiles
|
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 710 mg | |
| YIELD: PERCENTYIELD | 96% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
